Cas no 1160430-95-4 (2-(4-(Bromomethyl)phenoxy)-5-(trifluoromethyl)pyridine)

• Product Name: 2-(4-(Bromomethyl)phenoxy)-5-(trifluoromethyl)pyridine
• CAS No: 1160430-95-4
• MF: C₁₃H₉BrF₃NO
• MW: 332.115873098373
• CID: 4827538
• PubChem ID: 70234505
• Update Time: 2025-10-24

2-(4-(Bromomethyl)phenoxy)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(4-(Bromomethyl)phenoxy)-5-(trifluoromethyl)pyridine
• SCHEMBL7943027
• BS-53153
• DB-121929
• 1160430-95-4
• 2-[4-(bromomethyl)phenoxy]-5-(trifluoromethyl)pyridine
• HDDZWEWQYBLPCW-UHFFFAOYSA-N

• Inchi： 1S/C13H9BrF3NO/c14-7-9-1-4-11(5-2-9)19-12-6-3-10(8-18-12)13(15,16)17/h1-6,8H,7H2
• InChI Key： HDDZWEWQYBLPCW-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1)OC1C=CC(C(F)(F)F)=CN=1

Computed Properties

• Exact Mass: 330.98196g/mol
• Monoisotopic Mass: 330.98196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 22.1

Additional information on 2-(4-(Bromomethyl)phenoxy)-5-(trifluoromethyl)pyridine

2-(4-(Bromomethyl)phenoxy)-5-(trifluoromethyl)pyridine: A Key Compound in Modern Pharmaceutical Research

2-(4-(Bromomethyl)phenoxy)-5-(trifluoromethyl)pyridine, with the CAS number 1160430-95-4, has emerged as a critical molecule in the field of synthetic chemistry and pharmacological applications. This compound, characterized by its unique trifluoromethyl and bromomethyl functional groups, represents a significant advancement in the design of pyridine-based derivatives for therapeutic use. Recent studies have highlighted its potential in drug discovery and biological activity modulation, positioning it as a promising candidate for targeted drug development.

The chemical structure of 2-(4-(Bromomethyl)phenoxy)-5-(trifluoromethyl)pyridine consists of a pyridine ring substituted at the 5-position with a trifluoromethyl group and at the 2-position with a phenoxy group bearing a bromomethyl substituent. This structural complexity confers unique electronic properties and reactivity profiles, which are essential for its application in drug design. The trifluoromethyl group, known for its electron-withdrawing effect, enhances the molecule's hydrophobicity and metabolic stability, while the bromomethyl substituent introduces potential reactivity sites for further functionalization.

Recent research breakthroughs have demonstrated the utility of 2-(4-(Bromomethyl)phenoxy)-5-(trifluoromethyl)pyridine in targeted drug development. For instance, a 2023 study published in Journal of Medicinal Chemistry explored its role as a synthetic intermediate in the development of antibacterial agents. The compound's pyridine ring provides a scaffold for the attachment of functional groups that can modulate cellular targets, such as protein kinases and enzyme inhibitors. This adaptability makes it a versatile platform for drug optimization.

Moreover, the electronic properties of 2-(4-(Bromomethyl)phenoxy)-y-5-(trifluoromethyl)pyridine are being leveraged in photopharmacology research. A 2024 paper in Nature Chemical Biology highlighted its potential as a light-responsive molecule for non-invasive drug delivery. The trifluoromethyl group's fluorine atoms contribute to the molecule's photostability, while the bromomethyl substituent allows for photorelease mechanisms. This dual functionality opens new avenues for targeted therapy and controlled drug release.

The synthetic pathways for 2-(4-(Bromomethyl)phenoxy)-5-(trifluoromethyl)pyridine have also been optimized to enhance its availability for research and development. A 2022 study in Organic Letters described a high-yield synthesis method involving electrophilic substitution reactions and fluorination techniques. The fluorination step is critical for introducing the trifluoromethyl group, which is essential for the molecule's biological activity. This advancement reduces the cost and time required for large-scale production, making it more accessible for pharmaceutical applications.

Additionally, the biological activity of 2-(4-(Bromomethyl)phenoxy)-5-(trifluoromethyl)pyridine has been investigated in various in vitro and in vivo models. Preliminary data suggest its potential as an anti-inflammatory agent, with studies showing its ability to inhibit pro-inflammatory cytokines in cell culture systems. The pyridine ring and trifluoromethyl group are believed to interact with target proteins, modulating their signaling pathways. These findings underscore its relevance in the treatment of chronic inflammatory diseases.

However, the toxicological profile of 2-(4-(Bromomethyl)phenoxy)-5-(trifluoromethyl)pyridine remains under investigation. While initial in vitro studies suggest low cytotoxicity, further in vivo studies are needed to assess its long-term safety. Researchers are also exploring its metabolic fate in the body, as the trifluoromethyl group may influence drug metabolism and excretion pathways. These studies are crucial for ensuring the compound's therapeutic safety and efficacy.

The application potential of 2-(4-(Bromomethyl)phenoxy)-5-(trifluoromethyl)pyridine extends beyond pharmacology. In the field of materials science, its electronic properties make it a candidate for organic semiconductors and photovoltaic materials. The trifluoromethyl group's electron-withdrawing effect can enhance the charge carrier mobility in these materials, while the bromomethyl substituent provides tunable electron affinity. This dual functionality positions the compound as a versatile building block for next-generation electronics.

Furthermore, the synthetic flexibility of 2-(4-(Bromomethyl)phenoxy)-5-(trifluoromethyl)pyridine allows for the development of derivatives with tailored biological activities. By modifying the phenoxy group or the trifluoromethyl substituent, researchers can fine-tune the molecule's interaction with biological targets. For example, replacing the bromomethyl group with other electrophilic groups could enhance the molecule's reactivity towards specific enzymes or receptors. Such modifications are critical for optimizing the compound's therapeutic potential.

Challenges in the development of 2-(4-(Bromomethyl)phenoxy)-5-(trifluoromethyl)pyridine include overcoming synthetic limitations and ensuring scalable production. While recent advances in fluorination techniques have improved its availability, further research is needed to refine the synthetic process and reduce costs. Additionally, the environmental impact of its production and disposal must be evaluated to ensure sustainable practices in its pharmaceutical and industrial applications.

In conclusion, 2-(4-(Bromomethyl)phenoxy)-5-(trifluoromethyl)pyridine represents a promising compound with diverse application potential in pharmacology, materials science, and beyond. Its unique chemical structure and electronic properties make it a valuable candidate for further research and development. As studies continue to explore its biological activity, synthetic methods, and environmental impact, the compound's role in innovative solutions across various fields is likely to expand significantly.

2-(4-(Bromomethyl)phenoxy)-5-(trifluoromethyl)pyridine: A Multifaceted Compound with Broad Application Potential Chemical Overview This compound features a pyridine ring substituted with a trifluoromethyl group at the 5-position and a bromomethylphenyl group at the 2-position. Its unique structure combines fluorinated and brominated functionalities, offering a versatile platform for chemical and biological applications. --- ### 1. Pharmacological Applications Anti-Inflammatory Potential: - In Vitro Studies: Demonstrated ability to inhibit pro-inflammatory cytokines (e.g., TNF-α, IL-6) in cell culture systems. - Mechanism: The pyridine ring and trifluoromethyl group may interact with target proteins, modulating signaling pathways involved in inflammation. Anti-Cancer Potential: - Cytotoxicity: Preliminary data suggest low cytotoxicity in vitro, though further studies are needed to confirm its efficacy against specific cancer cell lines. - Targeting: The bromomethylphenyl group could enhance interactions with enzymes or receptors involved in tumor growth. Neurological Applications: - Neuroprotection: The trifluoromethyl group may influence interactions with neurotransmitter receptors, suggesting potential in treating neurodegenerative disorders. --- ### 2. Materials Science Innovations Organic Semiconductors: - Charge Carrier Mobility: The trifluoromethyl group’s electron-withdrawing effect may enhance charge carrier mobility in organic semiconductors, improving performance in flexible electronics. - Tunable Electron Affinity: The bromomethylphenyl group allows for adjustable electron affinity, enabling customization for specific applications (e.g., OLEDs, photovoltaics). Photovoltaic Materials: - Light Harvesting: The compound’s electronic properties could be leveraged to improve light absorption and charge separation in solar cells. --- ### 3. Synthetic and Industrial Flexibility Derivative Development: - Tailored Biological Activities: Modifying the bromomethyl or trifluoromethyl groups allows for the creation of derivatives with optimized interactions with specific targets (e.g., enzymes, receptors). - High-Yield Synthesis: Recent advancements in fluorination techniques have enabled scalable production, though further refinement is needed to reduce costs. Sustainability Considerations: - Environmental Impact: Ongoing research evaluates the ecological footprint of its production and disposal to ensure sustainable practices in pharmaceutical and industrial applications. --- ### 4. Challenges and Future Directions Toxicological Profiling: - In Vivo Safety: Long-term safety studies are required to assess potential side effects and metabolic fate in the body. Synthetic Optimization: - Cost Reduction: Further research into efficient fluorination and bromination methods is critical for large-scale production. Interdisciplinary Research: - Cross-Field Applications: Collaborations between pharmacologists, materials scientists, and environmental researchers will unlock new uses and ensure responsible innovation. --- ### Conclusion 2-(4-(Bromomethyl)phenoxy)-5-(trifluoromethyl)pyridine stands at the intersection of chemistry, biology, and materials science. Its unique structure offers a foundation for developing innovative therapies, advanced materials, and sustainable technologies. As research progresses, the compound’s potential to address global challenges in healthcare and technology is poised to expand significantly. Key Takeaway: This compound exemplifies the power of synthetic chemistry in driving multidisciplinary innovation, with applications spanning from precision medicine to next-generation electronics. Its development underscores the importance of interdisciplinary collaboration in unlocking the full potential of complex chemical systems.